Cas no 1558278-59-3 (3-acetamido-5-(4-fluorophenyl)thiophene-2-carboxylic acid)

• Product Name: 3-acetamido-5-(4-fluorophenyl)thiophene-2-carboxylic acid
• CAS No: 1558278-59-3
• MF: C₁₃H₁₀FNO₃S
• MW: 279.28680562973
• CID: 6323255
• PubChem ID: 21079408
• Update Time: 2025-10-29

3-acetamido-5-(4-fluorophenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-acetamido-5-(4-fluorophenyl)thiophene-2-carboxylic acid
• EN300-19270362
• 1558278-59-3

• Inchi： 1S/C13H10FNO3S/c1-7(16)15-10-6-11(19-12(10)13(17)18)8-2-4-9(14)5-3-8/h2-6H,1H3,(H,15,16)(H,17,18)
• InChI Key： GBXPWIYPJCQDJG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C=C1C1C=CC(=CC=1)F)NC(C)=O

Computed Properties

• Exact Mass: 279.03654252g/mol
• Monoisotopic Mass: 279.03654252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 94.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on 3-acetamido-5-(4-fluorophenyl)thiophene-2-carboxylic acid

Comprehensive Overview of 3-acetamido-5-(4-fluorophenyl)thiophene-2-carboxylic acid (CAS No. 1558278-59-3)

3-acetamido-5-(4-fluorophenyl)thiophene-2-carboxylic acid (CAS No. 1558278-59-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This thiophene-based derivative is characterized by its unique molecular structure, which combines an acetamido group, a fluorophenyl moiety, and a carboxylic acid functional group. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules and advanced materials.

The compound's CAS number 1558278-59-3 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers and manufacturers often search for "3-acetamido-5-(4-fluorophenyl)thiophene-2-carboxylic acid synthesis" or "CAS 1558278-59-3 applications" to explore its potential in drug discovery and material engineering. Its fluorophenyl-thiophene backbone is particularly noteworthy, as it aligns with current trends in designing fluorinated pharmaceuticals, which are known for enhanced metabolic stability and bioavailability.

In the context of AI-driven drug discovery, this compound has been flagged in computational screenings due to its hydrogen-bonding capacity and aromatic stacking potential. These properties are pivotal for targeting protein-protein interactions, a hot topic in oncology and neurodegenerative disease research. Queries like "thiophene-2-carboxylic acid derivatives in medicine" reflect growing interest in its therapeutic applications.

From a synthetic chemistry perspective, the acetamido-thiophene scaffold offers versatility for further functionalization. Laboratories frequently investigate "1558278-59-3 solubility" or "3-acetamido-5-(4-fluorophenyl)thiophene-2-carboxylic acid stability" to optimize reaction conditions. Its carboxylic acid group enables conjugation with amines or alcohols, making it a candidate for prodrug development—a trending approach to improve drug delivery.

Environmental and green chemistry considerations also apply to this compound. Researchers are exploring "sustainable synthesis of fluorophenyl thiophenes" to reduce reliance on hazardous reagents. The fluorine atom in its structure is a focal point, as fluorinated compounds are under scrutiny for their environmental persistence, prompting studies on biodegradable alternatives.

In material science, the π-conjugated system of 3-acetamido-5-(4-fluorophenyl)thiophene-2-carboxylic acid is exploited for organic electronics, such as OLEDs and sensors. Searches like "thiophene-based semiconductors" highlight its relevance in developing flexible and lightweight devices. The compound's thermal stability and electrochemical properties are frequently characterized to assess its suitability for these applications.

Regulatory and safety profiles of CAS 1558278-59-3 are meticulously documented, with data available on MSDS sheets and chemical registries. While not classified as hazardous, standard precautions for handling carboxylic acids and fluorinated compounds are recommended. This aligns with industry demands for "safe handling of specialty chemicals" in compliance with REACH and GMP guidelines.

In summary, 3-acetamido-5-(4-fluorophenyl)thiophene-2-carboxylic acid (CAS No. 1558278-59-3) exemplifies the intersection of medicinal chemistry, materials innovation, and sustainable practices. Its multifaceted applications—from drug design to advanced materials—underscore its importance in contemporary scientific endeavors. As research progresses, this compound is poised to remain a key player in addressing challenges across diverse technological frontiers.